Cas no 6962-54-5 (quinoxaline-2-thiol)

• Product Name: quinoxaline-2-thiol
• CAS No: 6962-54-5
• MF: C₈H₆N₂S
• MW: 162.211639881134
• MDL: MFCD00138789
• CID: 513869
• PubChem ID: 2763605
• Update Time: 2025-10-23

quinoxaline-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinethione
• 1H-quinoxaline-2-thione
• 2-Quinoxalinethiol
• QUINOXALINE-2-THIOL
• 2-mercaptoquinoxaline
• quinoxalinethiol
• quinoxalin-2-thione
• CHEMBL1611140
• MFCD00138789
• 2D-065
• J-524209
• MLS000694768
• SCHEMBL594019
• INQXGZFDGDSRIF-UHFFFAOYSA-N
• PXW8JT3NXP
• 6962-54-5
• F83434
• EN300-03197
• FT-0680154
• NSC37406
• SMR000333084
• DTXSID60377048
• cid_2763605
• 1,2-dihydroquinoxaline-2-thione
• 2-Thioquinoxaline
• A836568
• CS-0270441
• HMS2620L23
• AKOS002663474
• BDBM80231
• quinoxaline-2(1h)-thione
• NSC-37406
• Z119989150
• 2-quinoxalinethiol, AldrichCPR
• AKOS001453557
• quinoxaline, 2-mercapto-
• quinoxaline-2-thiol

• MDL： MFCD00138789
• Inchi： 1S/C8H6N2S/c11-8-5-9-6-3-1-2-4-7(6)10-8/h1-5H,(H,10,11)
• InChI Key： INQXGZFDGDSRIF-UHFFFAOYSA-N
• SMILES： S=C1C=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 162.02500
• Monoisotopic Mass: 162.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 56.5A^2

Experimental Properties

• Density: 1.32
• Melting Point: 192-195°C
• Boiling Point: 307°C at 760 mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.709
• PSA: 64.58000
• LogP: 1.91850

quinoxaline-2-thiol Security Information

• Hazard Category Code： 36-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：IRRITANT
• Storage Condition：(BD78599)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on quinoxaline-2-thiol

Recent Advances in the Study of Quinoxaline-2-thiol (CAS: 6962-54-5) in Chemical Biology and Pharmaceutical Research

Quinoxaline-2-thiol (CAS: 6962-54-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile chemical properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to summarize the latest findings on quinoxaline-2-thiol, highlighting its synthesis, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of quinoxaline-2-thiol is its application in the synthesis of novel heterocyclic compounds. Researchers have successfully utilized 6962-54-5 as a building block to create derivatives with enhanced pharmacological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that quinoxaline-2-thiol derivatives exhibit potent inhibitory effects against bacterial pathogens, including methicillin-resistant Staphylococcus aureus (MRSA). The study employed a combination of computational modeling and in vitro assays to identify the most promising candidates for further development.

In addition to its antimicrobial potential, quinoxaline-2-thiol has shown promise in cancer research. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that certain quinoxaline-2-thiol derivatives exhibit selective cytotoxicity against cancer cell lines, such as MCF-7 (breast cancer) and A549 (lung cancer). The mechanism of action appears to involve the inhibition of key signaling pathways, including the PI3K/Akt/mTOR axis, which is frequently dysregulated in cancer. These findings suggest that quinoxaline-2-thiol-based compounds could serve as a foundation for the development of targeted cancer therapies.

Another area of interest is the anti-inflammatory properties of quinoxaline-2-thiol. A 2024 study in European Journal of Pharmacology reported that quinoxaline-2-thiol derivatives significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophage models. The study attributed this effect to the modulation of NF-κB signaling, a critical pathway in inflammation. These results highlight the potential of quinoxaline-2-thiol as a lead compound for designing new anti-inflammatory drugs.

The synthesis and optimization of quinoxaline-2-thiol derivatives have also benefited from advances in green chemistry. Researchers have developed eco-friendly protocols for the preparation of 6962-54-5 and its analogs, minimizing the use of hazardous solvents and reducing waste generation. For example, a 2023 paper in Green Chemistry described a microwave-assisted synthesis method that significantly improves yield and purity while reducing reaction times. Such innovations are crucial for scaling up production and ensuring the sustainability of quinoxaline-2-thiol-based drug development.

Despite these promising developments, challenges remain in the clinical translation of quinoxaline-2-thiol derivatives. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of quinoxaline-2-thiol as a versatile scaffold in medicinal chemistry. Future studies should focus on optimizing its pharmacokinetic properties and exploring its applications in combination therapies.

In conclusion, quinoxaline-2-thiol (CAS: 6962-54-5) represents a valuable compound in chemical biology and pharmaceutical research. Its diverse biological activities and synthetic versatility make it a promising candidate for the development of new therapeutic agents. Continued research efforts are expected to uncover additional applications and refine its use in drug discovery, paving the way for innovative treatments in areas such as infectious diseases, oncology, and inflammation.